Cas no 2229325-77-1 (3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229325-77-1
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 5827166
• PubChem ID: 165853671
• Update Time: 2025-10-29

3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine
• EN300-1953935
• 2229325-77-1

• Inchi： 1S/C11H15F2N3/c1-16(2)9-8(4-3-5-15-9)10(14)6-11(12,13)7-10/h3-5H,6-7,14H2,1-2H3
• InChI Key： MJKKJIROPDICBA-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CN=C2N(C)C)(C1)N)F

Computed Properties

• Exact Mass: 227.12340382g/mol
• Monoisotopic Mass: 227.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine

Introduction to 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine (CAS No. 2229325-77-1)

3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229325-77-1, belongs to a class of pyridine derivatives characterized by a substituted cyclobutyl moiety, which contributes to its distinct chemical and pharmacological properties. The presence of both amino and dimethylamino functional groups further enhances its versatility as a synthetic intermediate or lead compound in drug discovery initiatives.

The molecular structure of 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine incorporates a fluorinated cyclobutyl ring, which is a common feature in modern medicinal chemistry due to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity. The introduction of fluorine into the cycloalkane framework not only imparts electronic effects but also influences the conformational flexibility of the molecule. This structural motif has been extensively explored in the development of bioactive molecules, particularly in the quest for novel treatments targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of active sites or allosteric pockets. The 1-amino-3,3-difluorocyclobutyl substituent in 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine presents an attractive scaffold for designing such inhibitors. The rigid cyclobutyl ring can serve as a scaffold to mimic natural substrates or transition states, while the amino and dimethylamino groups provide hydrogen bonding capabilities and steric bulk necessary for optimal binding interactions with biological targets. This combination has made this compound a subject of interest for researchers seeking to develop next-generation therapeutics.

One of the most compelling aspects of 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine is its potential as a building block for more complex pharmacophores. The pyridine core is a privileged scaffold in drug discovery, known for its ability to interact with various biological targets such as enzymes and receptors. By appending the 1-amino-3,3-difluorocyclobutyl group to the 2-position of the pyridine ring, chemists can generate derivatives with tailored properties for specific therapeutic applications. For instance, modifications at this position can fine-tune solubility, permeability across biological membranes, and metabolic clearance—all critical factors in drug development.

The synthesis of 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclopropanation followed by ring expansion to form the cyclobutyl system, followed by selective functionalization at the 2-position of the pyridine ring. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high selectivity and yield. Advances in catalytic processes have made it possible to achieve these transformations with greater efficiency and reduced environmental impact, aligning with the growing emphasis on green chemistry principles.

The pharmacological profile of CAS No. 2229325-77-1 has been investigated in several preclinical studies aimed at elucidating its potential therapeutic applications. Initial studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The fluorinated cyclobutyl group appears to play a crucial role in modulating enzyme-substrate interactions, potentially leading to more potent and selective inhibitors compared to structurally related compounds without fluorine substitution. Additionally, the presence of multiple nitrogen-containing functional groups enhances hydrogen bonding interactions with biological targets, which is often essential for achieving high affinity binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity profiles of 3-(1-amino-3,3-difluorocyclobutyl)-N,N-dimethylpyridin-2-amine towards various biological targets using molecular docking simulations. These computational approaches have complemented experimental efforts by providing insights into how structural modifications can optimize binding interactions. For example, virtual screening campaigns have identified derivatives of this compound that exhibit enhanced activity against enzymes such as kinases and phosphodiesterases—key targets in oncology and cardiovascular disease research.

The versatility of CAS No 2229325-77-1 as a lead compound is further underscored by its utility in generating libraries of analogs for high-throughput screening (HTS) campaigns. By systematically varying substituents on the cyclobutyl ring or modifying other parts of the molecule, researchers can explore diverse chemical spaces while maintaining key pharmacophoric elements essential for biological activity. Such libraries are instrumental in identifying novel drug candidates with improved pharmacokinetic profiles and reduced toxicity—a critical consideration in modern drug development pipelines.

In conclusion,CAS No 2229325 - 77 - 1, corresponding to 3-(1-amino - 3 , 3 - difluorocyclobutyl ) - N , N - dimethylpyridin - 2 - amine, represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical results , make it an attractive candidate for further exploration . As our understanding of biological systems continues to evolve , compounds like this one will undoubtedly play a crucial role in discovering new treatments for complex diseases . The ongoing synthesis , characterization , and pharmacological evaluation efforts are expected to yield valuable insights into its therapeutic applications .